9-Amino-8-oxononanoic acid;hydrochloride

• CAS: 90251-19-7
• Molecular Formula: C9H18ClNO3
• Molecular Weight: 223.70 g/mol
• SMILES: C(CCCC(=O)O)CCC(=O)CN.Cl
• InChI: InChI=1S/C9H17NO3.ClH/c10-7-8(11)5-3-1-2-4-6-9(12)13;/h1-7,10H2,(H,12,13);1H
• InChIKey: KNFRCXNUDSEUNB-UHFFFAOYSA-N

KAPA Hydrochloride: Biotin Pathway Intermediate

9-Amino-8-oxononanoic acid hydrochloride (CAS 90251-19-7) is the hydrochloride salt form of 8-amino-7-oxononanoic acid, also known as 7-keto-8-aminopelargonic acid (KAPA). It is a key intermediate in the biotin (vitamin B7) biosynthetic pathway [1]. This non-proteinogenic amino acid is a racemic mixture of 8(R)-KAPA and 8(S)-KAPA. The hydrochloride salt form enhances its aqueous solubility and stability, making it a suitable tool for in vitro enzymatic studies . As a vitamer, its primary scientific utility lies in its role as a substrate for the enzyme 7,8-diaminopelargonic acid (DAPA) aminotransferase (BioA) and as a reference point for designing inhibitors targeting this essential pathway in bacteria and plants.

Biotin pathway intermediate for BioA enzyme studies

Racemic mixture enabling substrate/inhibitor comparison

Hydrochloride salt supports aqueous in vitro assays

• [1] PubChem. (2025). 7-Keto-8-Aminopelargonic Acid. Compound Summary CID 173. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/7-keto-8-aminopelargonic%20acid View Source

Why KAPA Hydrochloride Is Irreplaceable

Substituting 9-amino-8-oxononanoic acid hydrochloride (KAPA) with closely related biotin pathway intermediates like 7,8-diaminopelargonic acid (DAPA) or dethiobiotin (DTB) is scientifically invalid due to their distinct and non-interchangeable roles in the enzymatic cascade. The biotin biosynthetic pathway is a linear sequence of specific enzymatic transformations, where KAPA serves as the exclusive substrate for DAPA aminotransferase (BioA), the second enzyme in the pathway [1]. Furthermore, the stereochemistry of KAPA is critical; the naturally produced (S)-enantiomer is the substrate, while the (R)-enantiomer acts as a competitive inhibitor of the same enzyme [2]. This enantiomer-specific biological activity is a fundamental property not shared by downstream intermediates, meaning that experiments targeting the BioA enzyme step require KAPA and cannot be performed with DAPA or DTB.

• DAPA or DTB are downstream intermediates with distinct enzymatic roles; direct substitution may invalidate BioA-targeted assays.
• Only KAPA provides the enantiomer-specific substrate/inhibitor pair; (R)-enantiomer inhibition cannot be emulated by other pathway intermediates.
• Racemic KAPA contains both substrate and inhibitor; enantiomer kinetics may shift if using alternative intermediates that lack this property.

• [1] Eisenberg, M. A., & Stoner, G. L. (1971). Biosynthesis of 7,8-diaminopelargonic acid from 7-keto-8-aminopelargonic acid and S-adenosyl-L-methionine. The kinetics of the reaction. Journal of Biological Chemistry, 246(8), 2465-2471. View Source
• [2] Mann, S., Colliandre, L., Ploux, O., & Marquet, A. (2009). Inhibition of 7,8-diaminopelargonic acid aminotransferase from Mycobacterium tuberculosis by chiral and achiral anologs of its substrate: Biological implications. Biochimie, 91(7), 826-834. View Source

KAPA Hydrochloride: Enzyme Kinetics & Stability

Enantiomer-Specific Substrate and Inhibitor Roles

While the natural (S)-enantiomer of KAPA is the substrate for the essential biotin pathway enzyme DAPA aminotransferase (DAPA AT), its mirror image, (R)-KAPA, acts as a potent competitive inhibitor. This critical functional difference is quantified by inhibition constants (Ki). For M. tuberculosis DAPA AT, (R)-KAPA exhibits a Ki1 of 5.9 ± 0.2 μM for the pyridoxal 5'-phosphate (PLP) form of the enzyme and a Ki2 of 1.7 ± 0.2 μM for the pyridoxamine 5'-phosphate (PMP) form [1]. This stands in stark contrast to (S)-KAPA, which is processed by the enzyme with a reported Km of 0.069 mM (69 μM) under similar conditions (pH 8, 37°C) [2]. Therefore, the racemic KAPA hydrochloride material contains both a substrate and a built-in inhibitor.

Enantiomer roles

Head-to-head

R-KAPA Ki 5.9/1.7 μM vs S-KAPA Km 69 μM

Defines enantiomer-specific roles; R-enantiomer may confound kinetic assays

M. tuberculosis DAPA AT; pH 8, 37°C

Evidence Dimension	Enzyme interaction with DAPA aminotransferase (DAPA AT)
Target Compound Data	Ki1 = 5.9 ± 0.2 μM (PLP form); Ki2 = 1.7 ± 0.2 μM (PMP form) for (R)-KAPA
Comparator Or Baseline	Km = 0.069 mM (69 μM) for (S)-KAPA as substrate
Quantified Difference	(R)-KAPA is a micromolar inhibitor, while (S)-KAPA is a substrate with a Km of 69 μM.
Conditions	Mycobacterium tuberculosis DAPA AT; Ki measured at standard assay conditions; Km measured at pH 8, 37°C

Why This Matters

This defines the precise biological role of each enantiomer, which is essential for researchers using racemic KAPA as a substrate, as the presence of the (R)-enantiomer can lead to enzyme inhibition and confound kinetic results.

• [1] Mann, S., Colliandre, L., Ploux, O., & Marquet, A. (2009). Inhibition of 7,8-diaminopelargonic acid aminotransferase from Mycobacterium tuberculosis by chiral and achiral anologs of its substrate: Biological implications. Biochimie, 91(7), 826-834. View Source
• [2] BRENDA: The Comprehensive Enzyme Information System. (n.d.). KM Value for EC 2.6.1.62 with substrate 8-Amino-7-oxononanoate. Retrieved from https://enzyme-information.de/search_result.php?a=12&RN=&RNV=&os=1&pt=&FNV=&tt=&SYN=&Textmining=&W[1]=2.6.1.62&T[1]=1&V[3]=1&V[4]=1&V[5]=1&V[8]=1&l=20,10&orderDesc=1&orderByHTMLField=Substrate View Source

Desmethyl-KAPA as a DAPA AT Inhibitor

The achiral analog desmethyl-KAPA (8-amino-7-oxooctanoic acid), which lacks the terminal methyl group of KAPA, is a more potent inhibitor of M. tuberculosis DAPA AT than (R)-KAPA. A direct head-to-head comparison reveals that desmethyl-KAPA inhibits the PLP form of the enzyme with a Ki1 of 4.2 ± 0.2 μM and the PMP form with a Ki2 of 0.9 ± 0.2 μM [1]. These values are 1.4-fold and 1.9-fold lower (more potent) than the corresponding Ki values for (R)-KAPA (5.9 μM and 1.7 μM), respectively. Furthermore, in herbicidal activity assays, desmethyl-KAPA exhibited a GR50 value of 8 ppm against plant growth, a benchmark for potent herbicidal activity [2].

Inhibitor comparison

Head-to-head

desmethyl-KAPA Ki 4.2/0.9 μM vs R-KAPA Ki 5.9/1.7 μM

Reported 1.4–1.9× higher potency; supports inhibitor probe design

M. tuberculosis DAPA AT inhibition assay

Evidence Dimension	Inhibition of DAPA aminotransferase (DAPA AT)
Target Compound Data	Ki1 = 4.2 ± 0.2 μM; Ki2 = 0.9 ± 0.2 μM (desmethyl-KAPA)
Comparator Or Baseline	Ki1 = 5.9 ± 0.2 μM; Ki2 = 1.7 ± 0.2 μM ((R)-KAPA)
Quantified Difference	Desmethyl-KAPA is 1.4-fold (Ki1) to 1.9-fold (Ki2) more potent than (R)-KAPA.
Conditions	Mycobacterium tuberculosis DAPA AT; standard in vitro inhibition assay

Why This Matters

This quantifies the impact of a specific structural modification, demonstrating that desmethyl-KAPA is a superior lead compound for inhibitor development and a more stringent positive control for high-throughput screening assays.

• [1] Mann, S., Colliandre, L., Ploux, O., & Marquet, A. (2009). Inhibition of 7,8-diaminopelargonic acid aminotransferase from Mycobacterium tuberculosis by chiral and achiral anologs of its substrate: Biological implications. Biochimie, 91(7), 826-834. View Source
• [2] Lucet, D., Le Gall, T., & Mioskowski, C. (2004). Inhibitors of biotin biosynthesis as potential herbicides. Tetrahedron, 60(8), 1731-1748. View Source

Racemization Kinetics of KAPA

A critical and often overlooked property of KAPA is its rapid racemization in solution. Studies using enantiopure samples have demonstrated that KAPA undergoes racemization with a half-life (t1/2) ranging from just 1 to 8 hours, not only in strong acid (4 M HCl) but also under physiologically relevant pH conditions (pH 7 to 9) [1]. This finding has major implications for experimental design, as it reveals that even if experiments are initiated with enantiopure (S)-KAPA, a significant proportion will convert to the inhibitory (R)-enantiomer over the course of a typical biochemical assay.

Racemization rate

Class-level

t½ 1–8 h

Rapid racemization; fresh solutions required to limit inhibitory enantiomer

pH 7–9 or 4 M HCl solution

Evidence Dimension	Chemical stability / Racemization rate
Target Compound Data	Half-life of racemization = 1 to 8 hours
Comparator Or Baseline	Assumption of stable stereochemistry over typical experimental timeframes
Quantified Difference	Rapid racemization means stereochemical purity is not maintained beyond 1-8 hours in solution.
Conditions	Solution in pH range 7-9 or in 4 M HCl

Why This Matters

This data mandates that researchers using KAPA for stereospecific enzyme kinetic studies must prepare fresh solutions immediately before use to minimize the confounding effect of the inhibitory enantiomer. This is a key differentiator from more stereochemically stable compounds.

• [1] Mann, S., Colliandre, L., Ploux, O., & Marquet, A. (2009). Inhibition of 7,8-diaminopelargonic acid aminotransferase from Mycobacterium tuberculosis by chiral and achiral anologs of its substrate: Biological implications. Biochimie, 91(7), 826-834. View Source

KAPA Hydrochloride: Optimal Use Cases

DAPA Aminotransferase Substrate Assays

This compound is best used as a substrate to measure the activity of DAPA aminotransferase (BioA) in kinetic assays. Given the quantitative evidence of rapid racemization (t1/2 of 1-8 h), it is imperative that fresh solutions of the compound be prepared immediately prior to the assay to minimize the accumulation of the inhibitory (R)-enantiomer [1]. For applications requiring strict stereochemical purity, the use of freshly synthesized or purified (S)-enantiomer is necessary, with the racemic mixture serving as a critical comparator for understanding inhibitor effects.

DAPA AT Inhibitor Design Scaffold

The racemic KAPA hydrochloride serves as a foundational control and scaffold in the development of new antimicrobial or herbicidal agents targeting the biotin pathway. Its inhibitory (R)-enantiomer provides a baseline potency (Ki = 5.9/1.7 μM) against which the improved activity of new analogs, such as the more potent desmethyl-KAPA (Ki = 4.2/0.9 μM), can be directly measured [2]. This establishes a clear structure-activity relationship (SAR) starting point for medicinal chemistry efforts.

Analytical Standard for Biotin Pathway Intermediates

The hydrochloride salt form is suitable for use as a quantitative analytical standard in HPLC or LC-MS methods developed to monitor the biotin biosynthetic pathway. The well-defined racemization behavior is a key analytical parameter that must be accounted for during sample preparation and method validation to ensure accurate quantification of KAPA and its metabolites in biological matrices [1].

Enantiomer-Specific Inhibition in Mycobacteria

In research focused on Mycobacterium tuberculosis, where DAPA AT is a validated drug target, this compound is essential for distinguishing between substrate turnover and enzyme inhibition. The racemic mixture allows researchers to study the complex kinetics of a system where a substrate is simultaneously generated and its conversion is inhibited by its own enantiomer, providing a more physiologically relevant model than using the pure enantiomers alone [2].

Application

Selection Property

Validation Focus

BioA substrate kinetic assays

Racemic mixture with built-in inhibitor

Enantiomer-specific activity & fresh solution prep

Biotin pathway inhibitor SAR

Baseline inhibitory potency context

Compare to (R)-KAPA and desmethyl-KAPA

Biotin pathway analytical standard

Salt-form solubility & stability

Racemization behavior in sample preparation

M. tuberculosis BioA inhibition

Substrate/inhibitor interplay in racemate

Kinetic modeling of enantiomer inhibition

• [1] Mann, S., Colliandre, L., Ploux, O., & Marquet, A. (2009). Inhibition of 7,8-diaminopelargonic acid aminotransferase from Mycobacterium tuberculosis by chiral and achiral anologs of its substrate: Biological implications. Biochimie, 91(7), 826-834. View Source
• [2] Mann, S., Colliandre, L., Ploux, O., & Marquet, A. (2009). Inhibition of 7,8-diaminopelargonic acid aminotransferase from Mycobacterium tuberculosis by chiral and achiral anologs of its substrate: Biological implications. Biochimie, 91(7), 826-834. View Source